The Synthesis of Oseltamivir: A Technical Guide from Shikimic Acid
The Synthesis of Oseltamivir: A Technical Guide from Shikimic Acid
An In-depth Examination of the Synthesis Pathway, Starting Materials, and Experimental Protocols for the Neuraminidase Inhibitor Oseltamivir.
This technical guide provides a comprehensive overview of the synthesis of Oseltamivir, the active pharmaceutical ingredient in Tamiflu®, a widely used antiviral medication for the treatment and prevention of influenza A and B viruses.[1] The focus of this document is the well-established and industrially significant synthesis route starting from the naturally occurring chiral building block, (-)-shikimic acid. This guide is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of the chemical transformations, quantitative data, and experimental methodologies involved in the production of this essential medicine.
Overview of the Synthetic Strategy
The commercial production of Oseltamivir has historically commenced with (-)-shikimic acid, a biomolecule extracted from Chinese star anise or produced through fermentation by recombinant E. coli.[2] The synthesis is a multi-step process that requires careful control of stereochemistry, as Oseltamivir possesses three stereocenters, making it one of eight possible stereoisomers.[2] The key strategic elements of the synthesis from shikimic acid involve the esterification of the carboxylic acid, protection of the diol, introduction of the two necessary nitrogen functionalities, and the formation of the ether linkage. While the original Roche synthesis involves the use of potentially hazardous azide intermediates, alternative azide-free routes have also been developed.[2]
Starting Materials and Reagents
The primary starting material for the most common industrial synthesis of Oseltamivir is:
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(-)-Shikimic Acid: A naturally occurring hydroaromatic carboxylic acid.
Key reagents and solvents involved in the synthesis include:
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Ethanol
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Thionyl chloride
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Methanesulfonyl chloride
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Triethylamine
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4-Dimethylaminopyridine (DMAP)
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Sodium azide
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Triphenylphosphine
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3-Pentanol
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Acetic anhydride
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Raney-cobalt or Zinc
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Phosphoric acid
Synthesis Pathway from (-)-Shikimic Acid
The synthesis of Oseltamivir from (-)-shikimic acid can be accomplished via various routes. A practical, eight-step synthesis has been reported with an overall yield of approximately 47%.[3][4][5] This pathway focuses on the regioselective and stereoselective introduction of the nitrogen functionalities. The key transformations are outlined below.
Diagram of the Oseltamivir Synthesis Pathway from (-)-Shikimic Acid:
Caption: A simplified schematic of the Oseltamivir synthesis pathway starting from (-)-shikimic acid.
Quantitative Data Summary
The following table summarizes the key quantitative data for a reported efficient synthesis of Oseltamivir from (-)-shikimic acid.
| Step | Key Reagents | Solvent(s) | Temperature (°C) | Time (h) | Yield (%) |
| Esterification | Ethanol, Thionyl Chloride | Ethanol | Reflux | - | High |
| Trimesylation | Methanesulfonyl Chloride, Triethylamine, DMAP | Ethyl Acetate | 0 to RT | - | ~93 |
| Regioselective Azidation | Sodium Azide | Acetone/Water | 0 | 4 | ~92 |
| Aziridination | Triphenylphosphine, Triethylamine | - | - | - | - |
| Etherification & Ring Opening | 3-Pentanol, Boron Trifluoride Etherate | - | - | - | - |
| N-Acetylation | Acetic Anhydride | Dichloromethane | Reflux | 3 | ~80 |
| Azide Reduction | Zinc, Ammonium Chloride | Ethanol | Room Temperature | 0.5 | ~42 |
| Salt Formation | Phosphoric Acid | - | - | - | - |
| Overall Yield | ~47 |
Note: Some data points for reaction time and yield for intermediate steps were not explicitly available in the summarized literature and are therefore omitted.
Experimental Protocols
The following are detailed experimental protocols for key steps in the synthesis of Oseltamivir from (-)-shikimic acid.
Step 1: Esterification of (-)-Shikimic Acid
This procedure converts the carboxylic acid of shikimic acid to its ethyl ester.
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Materials: (-)-Shikimic acid, ethanol, thionyl chloride.
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Procedure: (-)-Shikimic acid is dissolved in ethanol. Thionyl chloride is added dropwise at a controlled temperature. The reaction mixture is then heated to reflux until the reaction is complete as monitored by Thin Layer Chromatography (TLC). The solvent is removed under reduced pressure to yield ethyl shikimate.[2]
Step 2: Trimesylation of Ethyl Shikimate
This step activates the hydroxyl groups for subsequent nucleophilic substitution.
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Materials: Ethyl shikimate, ethyl acetate, triethylamine, 4-dimethylaminopyridine (DMAP), methanesulfonyl chloride.
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Procedure: To a cooled solution of ethyl shikimate in ethyl acetate, triethylamine and a catalytic amount of DMAP are added. Methanesulfonyl chloride is then added dropwise.[4] The reaction is stirred until completion. The reaction mixture is then worked up to isolate the trimesylate product.
Step 3: Regioselective Azidation
This is a crucial step where the first nitrogen functionality is introduced with high regioselectivity.
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Materials: Trimesylate intermediate, acetone, water, sodium azide.
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Procedure: The trimesylate is dissolved in a mixture of acetone and water. The solution is cooled, and sodium azide is added. The reaction is stirred at a controlled temperature.[4] Upon completion, the product is extracted and purified.
Step 4: Aziridination
An intramolecular reaction to form a key aziridine intermediate.
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Materials: Azido-dimesylate intermediate, triphenylphosphine, triethylamine.
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Procedure: The azido-dimesylate is treated with triphenylphosphine in an appropriate solvent, which facilitates the Staudinger reaction to form an iminophosphorane, followed by intramolecular cyclization upon addition of triethylamine to form the aziridine.[4]
Step 5: Etherification and Aziridine Ring Opening
Introduction of the 3-pentyloxy group.
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Materials: Aziridine intermediate, 3-pentanol, boron trifluoride etherate.
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Procedure: The aziridine ring is opened by reaction with 3-pentanol in the presence of a Lewis acid such as boron trifluoride etherate to form the corresponding amino ether.[2]
Step 6: N-Acetylation
Protection of the newly formed amine.
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Materials: Amino ether intermediate, acetic anhydride, pyridine, dichloromethane.
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Procedure: The amino ether is dissolved in dichloromethane, and acetic anhydride and pyridine are added. The mixture is refluxed for several hours.[6] After completion, the reaction is worked up to yield the N-acetylated product.
Step 7: Azide Reduction to Amine
Conversion of the azide group to the second primary amine.
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Materials: N-acetylated azide intermediate, zinc dust, ammonium chloride, ethanol.
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Procedure: The azido compound is dissolved in ethanol, and ammonium chloride and zinc dust are added. The reaction mixture is stirred at room temperature.[6] The reaction is quenched, and the product is extracted to yield the Oseltamivir free base.
Step 8: Phosphate Salt Formation
Conversion of the free base to the more stable phosphate salt.
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Materials: Oseltamivir free base, phosphoric acid.
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Procedure: The purified Oseltamivir free base is treated with phosphoric acid to form the crystalline Oseltamivir phosphate salt, which is the final active pharmaceutical ingredient.[2]
Experimental Workflow Diagram
The following diagram illustrates the general workflow for a single synthetic step, from reaction setup to product isolation.
Caption: A generalized workflow for a typical organic synthesis experiment.
Conclusion
The synthesis of Oseltamivir from (-)-shikimic acid is a testament to the ingenuity of modern synthetic organic chemistry. It involves a series of carefully orchestrated reactions to build a complex molecule with precise stereochemical control. While the reliance on a natural starting material has at times presented supply chain challenges, the development of more efficient and azide-free synthetic routes continues to be an active area of research. This guide provides a foundational understanding of the key chemical principles and practical considerations for the synthesis of this vital antiviral drug.
References
- 1. chembk.com [chembk.com]
- 2. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
- 3. A short and practical synthesis of oseltamivir phosphate (Tamiflu) from (-)-shikimic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. iiste.org [iiste.org]
